Cas no 89097-46-1 (1,2-Propanediol, 3-[(2,2-dimethyl-1,3-benzodioxol-4-yl)oxy]-)

• Product Name: 1,2-Propanediol, 3-[(2,2-dimethyl-1,3-benzodioxol-4-yl)oxy]-
• CAS No: 89097-46-1
• MF: C₁₂H₁₆O₅
• MW: 240.252444267273
• CID: 612512
• PubChem ID: 13519676
• Update Time: 2025-04-19

1,2-Propanediol, 3-[(2,2-dimethyl-1,3-benzodioxol-4-yl)oxy]- Chemical and Physical Properties

Names and Identifiers

• 1,2-Propanediol, 3-[(2,2-dimethyl-1,3-benzodioxol-4-yl)oxy]-
• 3-[(2,2-dimethyl-1,3-benzodioxol-4-yl)oxy]propane-1,2-diol
• 3-[(2,2-Dimethyl-2H-1,3-benzodioxol-4-yl)oxy]propane-1,2-diol
• DTXSID90542823
• 89097-46-1

• Inchi： 1S/C12H16O5/c1-12(2)16-10-5-3-4-9(11(10)17-12)15-7-8(14)6-13/h3-5,8,13-14H,6-7H2,1-2H3
• InChI Key： FOIYYCVGWSLGAU-UHFFFAOYSA-N
• SMILES： O1C2C(=CC=CC=2OC1(C)C)OCC(CO)O

Computed Properties

• Exact Mass: 240.09977361g/mol
• Monoisotopic Mass: 240.09977361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 68.2Ų